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In the field of pyrotechnics, the generation of vibrant and consistent colors is a primary

objective. For the production of deep and brilliant reds, strontium-based compounds are the

industry standard. Among these, strontium nitrate has traditionally been a prevalent choice.

However, strontium bromide presents itself as a compelling alternative. This guide provides

an objective comparison of the performance of strontium bromide versus strontium nitrate in

pyrotechnic compositions, supported by their chemical properties and established experimental

evaluation protocols.

Physical and Chemical Properties
The performance of a pyrotechnic composition is fundamentally dictated by the physical and

chemical properties of its ingredients. Strontium nitrate serves a dual role as both a colorant

and an oxidizer, while strontium bromide primarily functions as a colorant.[1][2] A critical

distinction lies in their chemical composition and hygroscopic nature. Strontium nitrate's

tendency to absorb atmospheric moisture is a significant drawback in manufacturing and

storage, whereas strontium bromide is less susceptible to this issue.[3][4]

Table 1: Comparison of Physical and Chemical Properties
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Property Strontium Bromide Strontium Nitrate

Chemical Formula SrBr₂ Sr(NO₃)₂[2]

Molecular Weight 247.43 g/mol 211.63 g/mol [2]

Appearance White crystalline powder White crystalline solid[2]

Melting Point 643 °C 570 °C[2]

Boiling/Decomposition 2,146 °C Decomposes at 645 °C[2]

Primary Pyrotechnic Role Red Colorant Red Colorant & Oxidizer[1][2]

Hygroscopicity Less Hygroscopic Hygroscopic[3][4]

Solubility in Water 107 g/100 mL 66 g/100 mL (20 °C)[2]

Performance in Pyrotechnic Compositions
The choice between strontium bromide and strontium nitrate impacts several key

performance metrics of a pyrotechnic device, including color quality, burn rate, and stability.

Color Production
The brilliant red color from strontium-based pyrotechnics is the result of the emission of light

from excited strontium-containing species in the flame, primarily strontium monochloride (SrCl).

[1][5]

Strontium Nitrate: To achieve the most vibrant red, compositions using strontium nitrate

require the addition of a chlorine donor, such as polyvinyl chloride (PVC) or potassium

perchlorate.[4] Without a chlorine source, the emission is dominated by strontium

monohydroxide (SrOH), which produces a less desirable orange-red hue.[1]

Strontium Bromide: As strontium bromide inherently contains a halogen (bromine), it can

form strontium monobromide (SrBr) in the flame. While SrCl is the traditional species for

deep red, the presence of a halogen within the strontium salt molecule can potentially lead to

more efficient formation of the light-emitting species, resulting in a purer red color without the

need for an additional chlorine donor.
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Burn Rate and Oxidizing Properties
Strontium Nitrate: Functioning as a potent oxidizer, strontium nitrate significantly contributes

to the combustion rate of the pyrotechnic mixture.[6] The decomposition of the nitrate group

provides the oxygen necessary for the rapid combustion of the fuel (e.g., magnesium,

aluminum).[7][8] This makes it a crucial component for controlling the timing and intensity of

the pyrotechnic effect.

Strontium Bromide: Strontium bromide is not an oxidizer. Therefore, compositions

utilizing it must include a separate oxidizing agent, such as potassium nitrate or perchlorate.

This allows for more independent control over the burn rate and color production, as the

oxidizer and colorant can be varied independently.

Hygroscopicity, Stability, and Handling
Strontium Nitrate: The hygroscopic nature of strontium nitrate is a major challenge.[3]

Absorption of moisture from the air can lead to clumping of the powder, degradation of the

composition, and delayed or failed ignition.[4] This necessitates careful drying of the material

before use and storage in controlled, low-humidity environments.[9][10]

Strontium Bromide: Strontium bromide is less prone to absorbing atmospheric moisture,

which simplifies handling and storage. This increased stability can lead to more reliable and

consistent performance, particularly in humid conditions.

Experimental Protocols for Performance Evaluation
To quantitatively compare the performance of pyrotechnic compositions containing strontium
bromide and strontium nitrate, a series of standardized experimental tests are employed.

Spectral Analysis for Color Purity
This protocol is used to objectively measure the color produced by the pyrotechnic flame.

Objective: To determine the dominant wavelength and colorimetric purity of the light emitted

during combustion.

Methodology:
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A sample of the pyrotechnic composition is prepared and ignited in a controlled

environment.

The light from the flame is captured by a spectrometer.[11][12]

The spectrometer records the emission spectrum, showing the intensity of light at different

wavelengths.

The data is analyzed to identify the dominant wavelength, which corresponds to the

perceived color.

The purity of the color is calculated based on the narrowness of the emission band. A

purer red will have a more concentrated emission in the 606–687 nm range, characteristic

of SrCl.[5]

Burn Rate Measurement
This test measures the linear rate at which the pyrotechnic composition is consumed.[13]

Objective: To determine the linear burn rate of a pressed pyrotechnic composition.

Methodology:

The pyrotechnic mixture is consolidated into a tube or "strand" of known length and

density.[14]

The strand is ignited at one end.

The time taken for the flame front to travel the known length of the strand is accurately

measured.[15]

The burn rate is calculated by dividing the length of the strand by the burn time (e.g., in

mm/s).[13]

This test can be conducted at atmospheric pressure or in a pressurized vessel (a "strand

burner") to simulate conditions within a firework device.[16]

Hygroscopicity Testing
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This protocol quantifies the tendency of the chemical or composition to absorb moisture.

Objective: To measure the amount of moisture absorbed by a sample when exposed to a

high-humidity environment.

Methodology:

A precisely weighed sample of the chemical or composition is placed in a desiccator to

ensure it is completely dry.

The dry sample is then placed in a controlled humidity chamber (e.g., at 75% relative

humidity) for a specified period.[15]

The sample is periodically re-weighed.

The percentage increase in mass due to absorbed water is calculated over time.[17] This

provides a quantitative measure of its hygroscopicity.

Thermal Analysis
Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are used to

study the thermal behavior of the compositions.[18]

Objective: To determine ignition temperature, decomposition characteristics, and thermal

stability.

Methodology:

A small, precisely weighed sample is placed in a crucible within the DSC/TGA instrument.

The sample is heated at a controlled rate in a controlled atmosphere.[15]

The TGA measures the change in mass as a function of temperature, indicating

decomposition and reaction stages.

The DSC measures the heat flow into or out of the sample, identifying exothermic (heat-

releasing) reactions, which are indicative of ignition and combustion.[19]
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Logical Framework for Comparison
The selection between strontium bromide and strontium nitrate for a pyrotechnic application

involves a trade-off between functionality, performance, and practicality. The following diagram

illustrates the decision-making pathway based on their core properties.

Strontium Bromide (SrBr2) Strontium Nitrate (Sr(NO3)2)

Properties:
- Primary Colorant

- Inherent Halogen Source
- Not an Oxidizer

- Low Hygroscopicity

Performance:
+ Potentially Purer Red Color

+ Good Stability/Shelf-life
+ Independent Burn Rate Control

- Requires Separate Oxidizer

leads to

Properties:
- Dual-role: Colorant & Oxidizer

- Requires Chlorine Donor
- Strong Oxidizer

- Hygroscopic

Performance:
- Good Color with Donor

- Contributes to Burn Rate
- Poor Stability in Humidity
- Requires Careful Storage

leads to

Choice of Strontium Salt for Red Pyrotechnics

Application Requirements

Priority: Color Purity,
Stability, Formulation Flexibility

Priority: Formulation Simplicity
(fewer components), High Burn Rate

Click to download full resolution via product page

Caption: Comparison workflow for Strontium Bromide and Strontium Nitrate in pyrotechnics.
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Conclusion
Both strontium bromide and strontium nitrate are effective for producing red colors in

pyrotechnic compositions. The choice between them depends on the specific requirements of

the formulation and the manufacturing environment.

Strontium Nitrate is a versatile, dual-purpose compound that serves as both an oxidizer and

a colorant.[1] It is widely used and effective, especially when paired with a chlorine donor to

produce a deep red color.[4] However, its hygroscopic nature presents significant challenges

for storage, handling, and long-term stability.[3]

Strontium Bromide offers superior stability due to its lower hygroscopicity, making it a more

reliable choice in varying environmental conditions. While it requires the use of a separate

oxidizer, this allows for greater flexibility in formulation design, enabling independent control

over the burn rate and color characteristics. Its inherent halogen content is also an

advantage for producing a high-quality red flame.

For researchers and developers, strontium bromide is an excellent candidate for high-

performance, stable, and reliable pyrotechnic compositions where color purity and shelf-life are

paramount. Strontium nitrate remains a viable option for simpler formulations where its dual-

role is advantageous and humidity can be strictly controlled.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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